Cas no 329903-08-4 (N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide
• CAS No: 329903-08-4
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6008867
• PubChem ID: 2325198
• Update Time: 2025-06-14

N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-
• IFLab1_001364
• IDI1_009231
• SR-01000442536
• Z29463390
• F0375-0040
• AB00667715-01
• Oprea1_719280
• N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)cyclohexanecarboxamide
• N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]cyclohexanecarboxamide
• N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]cyclohexanecarboxamide
• AKOS024576078
• 329903-08-4
• SR-01000442536-1
• HMS1415N22
• EU-0005941

• Inchi： 1S/C19H18N2O3S/c22-17(12-6-2-1-3-7-12)21-19-20-15(11-25-19)14-10-13-8-4-5-9-16(13)24-18(14)23/h4-5,8-12H,1-3,6-7H2,(H,20,21,22)
• InChI Key： GWLUXDNFXSIVLZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC4=CC=CC=C4OC3=O)=CS2)=O)CCCCC1

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 8.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide

Research Briefing on N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide (CAS: 329903-08-4)

In recent years, the compound N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide (CAS: 329903-08-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique coumarin-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and anti-inflammatory drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide involves a multi-step process that combines coumarin and thiazole moieties, resulting in a structurally complex molecule with enhanced bioactivity. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's molecular structure has been extensively characterized using techniques such as NMR spectroscopy and X-ray crystallography, confirming its stability and potential for further modification.

One of the most notable findings in recent research is the compound's ability to selectively inhibit key signaling pathways involved in cancer cell proliferation. In vitro studies have demonstrated its potent inhibitory effects on kinases such as PI3K and mTOR, which are critical for tumor growth and survival. Additionally, N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Beyond its anticancer properties, this compound has also exhibited significant anti-inflammatory activity. Preclinical models of inflammatory diseases, such as rheumatoid arthritis and colitis, have shown reduced disease severity upon administration of the compound. Mechanistic studies indicate that it modulates the NF-κB pathway, a central regulator of inflammatory responses, thereby attenuating the production of pro-inflammatory cytokines. These findings highlight its dual therapeutic potential in both oncology and immunology.

Despite these promising results, challenges remain in the development of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide as a clinical candidate. Pharmacokinetic studies reveal moderate bioavailability and rapid metabolism, necessitating further structural optimization to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and improve therapeutic efficacy.

In conclusion, N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylcyclohexanecarboxamide represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Its unique mechanism of action and dual therapeutic potential make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in clinical trials to fully realize its therapeutic potential.